Cas no 138947-78-1 (1-(4-tert-butylphenyl)ethane-1-thiol)

1-(4-tert-Butylphenyl)ethane-1-thiol is a specialized organosulfur compound featuring a tert-butyl-substituted phenyl group attached to a thiol-functionalized ethane backbone. This structure imparts unique reactivity and steric properties, making it valuable in organic synthesis and coordination chemistry. The tert-butyl group enhances stability and influences electronic effects, while the thiol moiety provides a reactive site for metal binding or further functionalization. Its applications include use as a ligand in catalysis or as a building block for more complex sulfur-containing molecules. The compound’s well-defined structure and purity make it suitable for research and industrial processes requiring precise molecular control.
1-(4-tert-butylphenyl)ethane-1-thiol structure
138947-78-1 structure
Product Name:1-(4-tert-butylphenyl)ethane-1-thiol
CAS No:138947-78-1
MF:C12H18S
MW:194.336322307587
CID:1257686
PubChem ID:43124064
Update Time:2025-10-17

1-(4-tert-butylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanethiol, 4-(1,1-dimethylethyl)-a-methyl-
    • Benzenemethanethiol, 4-(1,1-dimethylethyl)-α-methyl-
    • 1-(4-tert-butylphenyl)ethane-1-thiol
    • Inchi: 1S/C12H18S/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9,13H,1-4H3
    • InChI Key: JJUYEJSHFXFQEG-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C(S)C)=CC=1)(C)(C)C

Computed Properties

  • Exact Mass: 194.11292175g/mol
  • Monoisotopic Mass: 194.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1289015-1.0g
1-(4-tert-butylphenyl)ethane-1-thiol
138947-78-1
1g
$0.0 2023-06-07
Enamine
EN300-1289015-50mg
1-(4-tert-butylphenyl)ethane-1-thiol
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50mg
$348.0 2023-10-01
Enamine
EN300-1289015-100mg
1-(4-tert-butylphenyl)ethane-1-thiol
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100mg
$364.0 2023-10-01
Enamine
EN300-1289015-250mg
1-(4-tert-butylphenyl)ethane-1-thiol
138947-78-1
250mg
$381.0 2023-10-01
Enamine
EN300-1289015-500mg
1-(4-tert-butylphenyl)ethane-1-thiol
138947-78-1
500mg
$397.0 2023-10-01
Enamine
EN300-1289015-1000mg
1-(4-tert-butylphenyl)ethane-1-thiol
138947-78-1
1000mg
$414.0 2023-10-01
Enamine
EN300-1289015-2500mg
1-(4-tert-butylphenyl)ethane-1-thiol
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2500mg
$810.0 2023-10-01
Enamine
EN300-1289015-5000mg
1-(4-tert-butylphenyl)ethane-1-thiol
138947-78-1
5000mg
$1199.0 2023-10-01
Enamine
EN300-1289015-10000mg
1-(4-tert-butylphenyl)ethane-1-thiol
138947-78-1
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$1778.0 2023-10-01
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